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Compound of Interest

Compound Name:
3-(bromomethyl)-2,2-

dimethyloxirane

Cat. No.: B3045691 Get Quote

An In-depth Technical Guide to the Molecular Properties of 3-(bromomethyl)-2,2-
dimethyloxirane

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This technical guide provides a detailed analysis of the molecular formula and

molecular weight of 3-(bromomethyl)-2,2-dimethyloxirane, a key building block in various

synthetic pathways.

Molecular Formula
The molecular formula for 3-(bromomethyl)-2,2-dimethyloxirane has been definitively

established through spectroscopic analysis and elemental composition studies. The formula is:

C₅H₉BrO[1][2][3][4][5]

This formula indicates that each molecule of the compound is composed of five carbon atoms,

nine hydrogen atoms, one bromine atom, and one oxygen atom.

Molecular Weight
The molecular weight of a compound is a critical parameter for a wide range of experimental

procedures, including reaction stoichiometry, preparation of solutions, and analytical
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characterization. The experimentally determined and computationally calculated molecular

weight of 3-(bromomethyl)-2,2-dimethyloxirane is approximately 165.03 g/mol [1].

A more precise molecular weight can be calculated by summing the atomic weights of its

constituent atoms. The following table details this calculation using the conventional atomic

weights of each element.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904[6] 79.904

Oxygen O 1 15.999[7] 15.999

Total 165.030

The calculated molecular weight of 165.030 g/mol is in excellent agreement with the cited value

of 165.03 g/mol [1].

Logical Relationship of Molecular Components
The following diagram illustrates the hierarchical contribution of each element to the total

molecular weight of 3-(bromomethyl)-2,2-dimethyloxirane.
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Elemental Components Atomic Weights (g/mol)

Carbon (C)
5 atoms

12.011

Hydrogen (H)
9 atoms 1.008

Bromine (Br)
1 atom 79.904

Oxygen (O)
1 atom 15.999

Total Molecular Weight
165.030 g/mol

Click to download full resolution via product page

Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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